Cas no 2091649-61-3 (1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2091649-61-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6224318
• PubChem ID: 131472474
• Update Time: 2025-10-29

1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1922831
• 2091649-61-3

• Inchi： 1S/C12H16BrNO/c1-11(2)7-12(11,14)9-6-8(13)4-5-10(9)15-3/h4-6H,7,14H2,1-3H3
• InChI Key： FFCRIWMIYBPULI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(CC1(C)C)N)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2091649-61-3)

1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2091649-61-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a brominated and methoxy-substituted phenyl group attached to a cyclopropanamine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in pharmaceutical research and development.

The chemical structure of 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is notable for its cyclopropane ring, which is a three-membered ring with high ring strain. This strain can influence the reactivity and conformational flexibility of the molecule, potentially affecting its interactions with biological targets. The presence of the bromine atom and the methoxy group on the phenyl ring further modulates the electronic properties of the molecule, contributing to its unique pharmacological profile.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing cyclopropane rings due to their potential as scaffolds for drug discovery. The cyclopropane ring can serve as a bioisostere for other functional groups, such as double bonds or larger rings, which can lead to improved pharmacokinetic properties and reduced toxicity. The 5-bromo-2-methoxyphenyl substituent is particularly interesting because bromine atoms are known to participate in halogen bonding interactions, which can enhance the binding affinity of small molecules to their protein targets.

The synthesis of 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine typically involves several steps, including the formation of the cyclopropane ring and the introduction of the brominated and methoxy-substituted phenyl group. Various synthetic strategies have been reported in the literature, including transition-metal-catalyzed reactions and radical-mediated processes. These methods allow for high yields and good stereoselectivity, which are crucial for producing pure compounds suitable for biological testing.

In terms of biological activity, 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine has been evaluated for its potential as a modulator of various biological pathways. Preliminary studies have shown that this compound exhibits activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, it has been reported to exhibit inhibitory activity against specific kinases involved in cancer cell proliferation and migration. Additionally, it has shown promise as an inhibitor of G protein-coupled receptors (GPCRs), which are important targets for treating a wide range of diseases.

The pharmacological profile of 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is further supported by its favorable physicochemical properties. Its lipophilicity and solubility characteristics make it suitable for oral administration and other routes of drug delivery. Moreover, preliminary toxicology studies have indicated that this compound has a low toxicity profile at therapeutic concentrations, which is an essential consideration for its potential use in clinical settings.

In conclusion, 1-(5-bromo-2-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2091649-61-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties through structure-activity relationship (SAR) studies and exploring its applications in various disease models.